Cas no 22780-71-8 (Benzothiophene-7-carbonitrile)

Benzothiophene-7-carbonitrile structure
Benzothiophene-7-carbonitrile structure
Product Name:Benzothiophene-7-carbonitrile
CAS No:22780-71-8
MF:C9H5NS
MW:159.207700490952
MDL:MFCD08706245
CID:252349
PubChem ID:17750036
Update Time:2025-04-19

Benzothiophene-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-7-carbonitrile
    • 1-Benzothiophene-7-carbonitrile
    • Benzothiophene-7-carbonitrile
    • 1-Benzothiophen-7-carbonitril
    • 7-Cyano-1-benzothiophene
    • 7-Cyano-benzo[b]thiophene
    • AGN-PC-01LQVI
    • Benzo[b]thiophen-7-carbonitril
    • CTK1A1270
    • SBB087383
    • SureCN3794225
    • XAA78071
    • SCHEMBL3794225
    • CS-0213413
    • DRNFPCFRKOZEPV-UHFFFAOYSA-N
    • CS-10361
    • W-206781
    • AKOS006344983
    • FT-0727981
    • 22780-71-8
    • DTXSID10590189
    • MFCD08706245
    • 7-Cyanobenzo[b]thiophene
    • DB-025109
    • MDL： MFCD08706245
    • Inchi： 1S/C9H5NS/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5H
    • InChI Key： DRNFPCFRKOZEPV-UHFFFAOYSA-N
    • SMILES： S1C=CC2C=CC=C(C#N)C1=2

Computed Properties

  • Exact Mass: 159.01435
  • Monoisotopic Mass: 159.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.28
  • Melting Point: 67.5 °C
  • Boiling Point: 312.7°C at 760 mmHg
  • Flash Point: 142.9°C
  • Refractive Index: 1.68
  • PSA: 23.79

Benzothiophene-7-carbonitrile Security Information

Benzothiophene-7-carbonitrile Pricemore >>

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Apollo Scientific
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Apollo Scientific
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abcr
AB222814-1 g
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abcr
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Benzothiophene-7-carbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:22780-71-8)Benzothiophene-7-carbonitrile
Order Number:A1149203
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:09
Price ($):971.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:22780-71-8)Benzothiophene-7-carbonitrile
A1149203
Purity:99%
Quantity:5g
Price ($):971.0
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